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Compound of Interest

Compound Name: N-(Chloroacetyl)-DL-leucine

CAS No.: 7154-83-8

Cat. No.: B11959721

Get Quote

Welcome to the technical support center for N-(Chloroacetyl)-DL-leucine. As Senior

Application Scientists, we understand that achieving highly specific covalent labeling is critical

for the success of your research. This guide is designed to provide you with in-depth

troubleshooting strategies, detailed protocols, and answers to frequently asked questions to

help you minimize off-target labeling and ensure the integrity of your experimental results.

Understanding the Chemistry of Covalent Labeling
N-(Chloroacetyl)-DL-leucine is an electrophilic probe designed to form a stable, covalent

bond with nucleophilic residues on a protein of interest. The reactive moiety is the chloroacetyl

group (-CO-CH₂Cl). The chlorine atom is a good leaving group, making the adjacent carbon

susceptible to nucleophilic attack.

The primary targets for this reaction are amino acid residues with strong nucleophilic side

chains. The reactivity hierarchy is generally:

Cysteine (thiolate, -S⁻): The most nucleophilic common amino acid side chain at

physiological pH.
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Lysine (primary amine, -NH₂): Can be labeled, especially at a slightly alkaline pH.

Histidine (imidazole ring): Can also be a target.

N-terminus (alpha-amine, -NH₂): Another potential site for modification.

Off-target labeling occurs when the probe reacts with nucleophiles other than the intended

target residue, leading to ambiguous results and potential misinterpretation of protein function.

[1] Optimizing selectivity is therefore paramount.
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Caption: Logical workflow for troubleshooting off-target labeling issues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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